Cas no 125686-80-8 (2-Pyridinecarboxylic acid, 6-[[(carboxymethyl)amino]carbonyl]-)

2-Pyridinecarboxylic acid, 6-[[(carboxymethyl)amino]carbonyl]- structure
125686-80-8 structure
Product Name:2-Pyridinecarboxylic acid, 6-[[(carboxymethyl)amino]carbonyl]-
CAS No:125686-80-8
MF:C9H8N2O5
MW:224.17022228241
CID:1221814
PubChem ID:85605967
Update Time:2025-04-20

2-Pyridinecarboxylic acid, 6-[[(carboxymethyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid, 6-[[(carboxymethyl)amino]carbonyl]-
    • 125686-80-8
    • CHEMBL4091617
    • 6-((carboxymethyl)carbamoyl)picolinic acid
    • 6-((carboxymethyl)carbamoyl)picolinicacid
    • Inchi: 1S/C9H8N2O5/c12-7(13)4-10-8(14)5-2-1-3-6(11-5)9(15)16/h1-3H,4H2,(H,10,14)(H,12,13)(H,15,16)
    • InChI Key: VOUHRQZDAJHWSZ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C(=O)O)N=1)NCC(=O)O

Computed Properties

  • Exact Mass: 238.059
  • Monoisotopic Mass: 224.04332136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 105.59

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